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Core Properties and Experimental Data

Octacosane (C₂₈H₅₈) is a long-chain alkane whose solidification behavior is primarily characterized by its

melting point and its use as a Phase Change Material (PCM). The table below summarizes key quantitative

data from the National Institute of Standards and Technology (NIST) and other technical sources [1] [2].

Property Value Conditions / Notes

Melting Point 334.6 K (61.5 °C) Average of multiple studies; for

crystal phase 1 [2].

Molecular Weight 394.7601 g/mol [2]

CAS Registry
Number

630-02-4 [2]

Primary
Application

Phase Change Material (PCM) for thermal
energy storage

[1]

Key Behavior Releases latent heat during solidification;
can exhibit supercooling

[1] [3]
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A significant challenge in the solidification of octacosane and other alkanes is supercooling, where the

material begins to crystallize below its thermodynamic freezing point. This is a major drawback for reliable

thermal energy storage. Research indicates that the use of nucleation agents (NA) can help mitigate this

effect by providing a surface for crystals to form on more easily [3].

Research Methods and Workflows

Understanding octacosane's crystallization involves both experimental analysis and computational modeling.

The following workflow outlines a combined approach used in modern research, as demonstrated in the

search results.

Start: Study Octacosane
Crystallization

Experimental Approach Computational Approach

Material Characterization

Phase Change Analysis

Nucleation Agent Testing

Force Field Selection

System Setup

Simulation Run & Analysis

Outcome: Understand Crystallization
Mechanism and Parameters

Click to download full resolution via product page

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.mdpi.com/2073-4352/12/7/987
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-body-img
https://www.smolecule.com/products/s598060?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Research methodologies for studying octacosane crystallization combine experimental and computational

approaches.

Molecular Dynamics Simulation Protocol

A prominent methodology cited is Molecular Dynamics (MD) Simulation, which allows researchers to

observe the crystallization process on a molecular scale. The following details are adapted from a study on

octadecane, which is directly relevant to octacosane [3].

Software: The simulations are typically performed using specialized software like GROMACS [3].
Force Field: The choice of force field is critical. Studies suggest that all-atom force fields like OPLS-
AA and L-OPLS-AA, or united-atom force fields like TraPPE, are suitable for simulating long-chain
alkanes as they accurately reproduce density, viscosity, and crystal structure [3].

System Setup:
Ensemble: Simulations are often run in an isothermal-isobaric (NPT) ensemble, where the

number of atoms (N), pressure (P), and temperature (T) are controlled.
Modeling Nucleation: A common approach is to place a pre-formed solid nucleus of the alkane

(a homogeneous nucleus) inside a box of liquid alkane molecules to observe the growth of the
crystal phase [3].

Simulation and Analysis:
The system's temperature is controlled, often through a cooling ramp or at a fixed temperature

below the melting point.
Newton's equations of motion are solved for all atoms over very short time steps (femtoseconds

to picoseconds).
Key properties analyzed include:

Density as a function of temperature.
Enthalpy change during the phase transition.

Radial distribution function (RDF) to identify the emergence of crystal order.
Visualization of molecular arrangements to distinguish between solid and liquid phases

[3].

A key finding from such simulations is that crystal growth occurs more easily on NA surfaces that expose the

side of the alkane chains, rather than the chain ends [3].

Industrial Context and Application

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.mdpi.com/2073-4352/12/7/987
https://www.mdpi.com/2073-4352/12/7/987
https://www.mdpi.com/2073-4352/12/7/987
https://www.mdpi.com/2073-4352/12/7/987
https://www.mdpi.com/2073-4352/12/7/987
https://www.mdpi.com/2073-4352/12/7/987
https://www.smolecule.com/products/s598060?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


In an industrial setting, such as chemical process R&D, the focus expands to scaling up and controlling

crystallization. The research of experts like Professor Kevin Roberts highlights areas like using Process

Analytical Technology (PAT) to monitor crystallization in real-time and developing seeding strategies to

control the process [4]. For octacosane, its primary application is as a Phase Change Material (PCM).

Research shows it can be used in thermal energy storage devices, though comparisons with materials like

desert sand have shown that a longer domain (more material) may be needed to fully utilize its latent heat

storage capacity [1].

Further Research Directions

The search results indicate that a complete whitepaper would require deeper investigation into a few areas:

Crystallization Kinetics: Specific data on nucleation and growth rates of octacosane as a function

of supersaturation is not detailed in these results.
Pharmaceutical Specifics: While one source [5] mentions use in pharmaceutical formulations, the

specific role and solid-state behavior (polymorphism) of octacosane in this context is not explored in
the technical results found.

Advanced PAT Tools: For industrial control, techniques like in-situ slurry XRD or ATR-FTIR,
mentioned as relevant PAT tools [4], would need to be explored in the context of octacosane.
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To cite this document: Smolecule. [octacosane crystallization and solidification behavior]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b598060#octacosane-

crystallization-and-solidification-behavior]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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